Cas no 16671-35-5 (Quinolinium,8-hydroxy-1-methyl-, hydroxide (1:1))
16671-35-5 structure
Product Name:Quinolinium,8-hydroxy-1-methyl-, hydroxide (1:1)
CAS No:16671-35-5
MF:C10H11NO2
MW:177.199842691422
CID:161297
PubChem ID:204603
Update Time:2025-04-19
Quinolinium,8-hydroxy-1-methyl-, hydroxide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Quinolinium,8-hydroxy-1-methyl-, hydroxide (1:1)
- 1-methylquinolin-1-ium-8-ol,hydroxide
- Quinolinium, 8-hydroxy-1-methyl-, hydroxide
- 16671-35-5
- 8-Hydroxy-1-methylquinolinium hydroxide
- DTXSID40168158
-
- Inchi: 1S/C10H9NO.H2O/c1-11-7-3-5-8-4-2-6-9(12)10(8)11;/h2-7H,1H3;1H2
- InChI Key: ZCZCEBNADVJABP-UHFFFAOYSA-N
- SMILES: OC1=CC=CC2=CC=C[N+](C)=C21.[OH-]
Computed Properties
- Exact Mass: 177.07903
- Monoisotopic Mass: 177.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.1Ų
Experimental Properties
- PSA: 58.44
Quinolinium,8-hydroxy-1-methyl-, hydroxide (1:1) Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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